Cas no 329944-46-9 (Benzenethiol,2,4-diamino-5-methyl-)

• Product Name: Benzenethiol,2,4-diamino-5-methyl-
• CAS No: 329944-46-9
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 301707
• PubChem ID: 21507515
• Update Time: 2025-04-19

Benzenethiol,2,4-diamino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2,4-diamino-5-methyl-
• 2,4-diamino-5-methylbenzenethiol
• 2,4-Diamino-5-methylbenzene-1-thiol
• 329944-46-9
• DTXSID10615260
• SCHEMBL11818230

• Inchi： 1S/C7H10N2S/c1-4-2-7(10)6(9)3-5(4)8/h2-3,10H,8-9H2,1H3
• InChI Key： WKEDZWZMALHQCE-UHFFFAOYSA-N
• SMILES： SC1=CC(C)=C(C=C1N)N

Computed Properties

• Exact Mass: 154.0566
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.04